Cas no 13291-89-9 (Sodium Acetate (2-13C))

• Product Name: Sodium Acetate (2-13C)
• CAS No: 13291-89-9
• MF: C₂H₃NaO₂
• MW: 83.0264465808868
• CID: 119460
• PubChem ID: 24856877
• Update Time: 2025-10-30

Sodium Acetate (2-13C) Chemical and Physical Properties

Names and Identifiers

• Acetic-2-13C acid,sodium salt (8CI,9CI)
• SODIUM ACETATE-2-13C
• [1-(13)C]NaOAc
• [1-13C] sodium acetate
• [1-13C]-sodium acetate
• [2-(13)C]NaOAc
• [2-13C] sodium a
• 13C-labeled sodium acetate
• 493325_ALDRICH
• Propionic acid-1,2-13C2 sodium salt
• sodium [1-(13)C]acetate
• sodium [1,2-13C2]propionate
• sodium [1-13C]acetate
• sodium [2-(13)C]acetate
• sodium [2-(13)C1]acetate
• sodium [2-13C]acetate
• sodium < 1,2-13C2> propionate
• sodium 1-(13)C-acetate
• Sodium propionate-1,2-13C2
• SODIUM ACETATE-2-(13C)
• ACETIC-2-13C ACID SODIUM SALT
• Sodium acetate trihydrate -2-13C
• SODIUM ACETATE-2-13C, 99 ATOM % 13C
• sodium (2-??C)acetate
• (R)-3-Hydroxybutanoic acid-13c (sodium)
• Sodium acetate-2-13C, S & P tested, 99 atom % 13C
• 13291-89-9
• Sodium acetate C-13, 2-
• J-006251
• Sodium acetate-2-((13-C))
• Acetic-2(13C) acid, sodium salt
• Sodium Acetate (2-13C)
• AKOS015913118
• CS-0541868
• HY-W015851S
• Sodium (2-13C) acetate
• Acetic-2-13C acid, sodium salt (8CI,9CI)
• Sodium [2-13C]acetate; Sodium Acetate-2-13C; [2-13C]Sodium Acetate
• Sodium;acetate
• SODIUM (2-(1)(3)C)ACETATE
• SODIUM ACETATE (2-13C, 99%) MICROBIOLOGICAL/PYROGEN TESTED

• MDL： MFCD00037668
• Inchi： 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1/i1+1;
• InChI Key： VMHLLURERBWHNL-YTBWXGASSA-M
• SMILES： [Na+].[O-]C([13CH3])=O

Computed Properties

• Exact Mass: 83.00642845g/mol
• Monoisotopic Mass: 83.00642845g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C (dec.) (lit.)
• Solubility: Not determined

Sodium Acetate (2-13C) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10

Additional information on Sodium Acetate (2-13C)

Sodium Acetate (2-13C) (CAS No. 13291-89-9): A Comprehensive Overview

Sodium Acetate (2-13C) (CAS No. 13291-89-9) is a labeled compound widely utilized in various scientific and industrial applications, particularly in the fields of metabolomics, pharmacology, and biomedical research. This compound is a sodium salt of acetic acid, where the carbon atom at the second position is labeled with the stable isotope carbon-13 (¹³C). The presence of this isotopic label makes it an invaluable tool for tracing metabolic pathways, studying drug metabolism, and conducting precise quantitative analyses.

The chemical formula of Sodium Acetate (2-13C) is C₂H₃¹³CNaO₂. It is a white crystalline solid that is highly soluble in water and exhibits a mild acetate odor. The compound's molecular weight is approximately 84.04 g/mol, with the additional mass contributed by the ¹³C isotope. This unique isotopic composition allows researchers to distinguish it from its natural abundance counterpart, providing enhanced accuracy in analytical measurements.

In recent years, the use of Sodium Acetate (2-13C) has gained significant attention in the field of metabolomics. Metabolomics involves the comprehensive analysis of small molecules (metabolites) within biological systems. The isotopic labeling of metabolites with ¹³C allows researchers to track the fate of specific compounds within complex biological networks. For instance, studies have utilized Sodium Acetate (2-13C) to investigate the metabolic fluxes in cancer cells, providing insights into altered metabolic pathways that could be targeted for therapeutic intervention.

Beyond metabolomics, Sodium Acetate (2-13C) plays a crucial role in pharmacological research. In drug development, understanding the metabolism and pharmacokinetics of new compounds is essential for ensuring their safety and efficacy. By incorporating ¹³C-labeled acetate into drug molecules, researchers can trace their degradation products and metabolic intermediates with high precision. This information is vital for optimizing drug formulations and identifying potential side effects.

In biomedical research, Sodium Acetate (2-13C) has been employed in various imaging techniques, such as magnetic resonance spectroscopy (MRS). MRS can detect and quantify labeled metabolites in living tissues, making it a powerful tool for non-invasive diagnosis and monitoring of diseases. For example, studies have used MRS to monitor the metabolic changes in brain tumors following treatment with labeled acetate, providing real-time feedback on therapeutic efficacy.

The stability and reliability of Sodium Acetate (2-13C) make it suitable for long-term storage and use in a wide range of experimental conditions. It is typically supplied as a high-purity crystalline powder or solution, ensuring consistent performance across different applications. Proper handling and storage are essential to maintain its integrity and prevent contamination.

In conclusion, Sodium Acetate (2-13C) (CAS No. 13291-89-9) is a versatile and essential compound in modern scientific research. Its unique isotopic labeling properties enable precise tracking and quantification of metabolic processes, making it an indispensable tool in fields such as metabolomics, pharmacology, and biomedical research. As research continues to advance, the applications of this compound are likely to expand further, contributing to our understanding of complex biological systems and the development of innovative therapeutic strategies.